Cas no 2227808-18-4 (4-(2S)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole)

4-(2S)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole is a chiral epoxide-functionalized pyrazole derivative with a trifluoromethyl group at the 3-position. This compound is of significant interest in synthetic and medicinal chemistry due to its reactive oxirane ring, which enables selective ring-opening reactions for the construction of complex molecular architectures. The trifluoromethyl group enhances lipophilicity and metabolic stability, making it a valuable intermediate for pharmaceutical applications. Its stereospecific (2S)-configuration allows for precise control in asymmetric synthesis. The compound is particularly useful in the development of bioactive molecules, including enzyme inhibitors and agrochemicals, owing to its versatile reactivity and structural uniqueness.

4-(2S)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole structure

2227808-18-4 structure

Product Name:4-(2S)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole

CAS No:2227808-18-4

MF:C₆H₅F₃N₂O

MW:178.111911535263

CID:6170203

PubChem ID:165666857

Update Time:2025-06-06

4-(2S)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-(2S)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole
- 4-[(2S)-oxiran-2-yl]-3-(trifluoromethyl)-1H-pyrazole
- 2227808-18-4
- EN300-1956010
- Inchi： 1S/C6H5F3N2O/c7-6(8,9)5-3(1-10-11-5)4-2-12-4/h1,4H,2H2,(H,10,11)/t4-/m1/s1
- InChI Key： YJCCHPYPQWPLHL-SCSAIBSYSA-N
- SMILES： FC(C1=C(C=NN1)[C@H]1CO1)(F)F

Computed Properties

Exact Mass: 178.03539727g/mol
Monoisotopic Mass: 178.03539727g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 41.2Å²

4-(2S)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1956010-0.05g	4-[(2S)-oxiran-2-yl]-3-(trifluoromethyl)-1H-pyrazole	2227808-18-4	0.05g	$1296.0	2023-09-17
Enamine	EN300-1956010-0.1g	4-[(2S)-oxiran-2-yl]-3-(trifluoromethyl)-1H-pyrazole	2227808-18-4	0.1g	$1357.0	2023-09-17
Enamine	EN300-1956010-0.25g	4-[(2S)-oxiran-2-yl]-3-(trifluoromethyl)-1H-pyrazole	2227808-18-4	0.25g	$1420.0	2023-09-17
Enamine	EN300-1956010-0.5g	4-[(2S)-oxiran-2-yl]-3-(trifluoromethyl)-1H-pyrazole	2227808-18-4	0.5g	$1482.0	2023-09-17
Enamine	EN300-1956010-1.0g	4-[(2S)-oxiran-2-yl]-3-(trifluoromethyl)-1H-pyrazole	2227808-18-4	1g	$1543.0	2023-06-01
Enamine	EN300-1956010-2.5g	4-[(2S)-oxiran-2-yl]-3-(trifluoromethyl)-1H-pyrazole	2227808-18-4	2.5g	$3025.0	2023-09-17
Enamine	EN300-1956010-5.0g	4-[(2S)-oxiran-2-yl]-3-(trifluoromethyl)-1H-pyrazole	2227808-18-4	5g	$4475.0	2023-06-01
Enamine	EN300-1956010-10.0g	4-[(2S)-oxiran-2-yl]-3-(trifluoromethyl)-1H-pyrazole	2227808-18-4	10g	$6635.0	2023-06-01
Enamine	EN300-1956010-1g	4-[(2S)-oxiran-2-yl]-3-(trifluoromethyl)-1H-pyrazole	2227808-18-4	1g	$1543.0	2023-09-17
Enamine	EN300-1956010-5g	4-[(2S)-oxiran-2-yl]-3-(trifluoromethyl)-1H-pyrazole	2227808-18-4	5g	$4475.0	2023-09-17